Cas no 19479-15-3 ((4S)-1-(furan-3-yl)-4,8-dimethylnonane-1,6-dione)

(4S)-1-(furan-3-yl)-4,8-dimethylnonane-1,6-dione structure
19479-15-3 structure
Product Name:(4S)-1-(furan-3-yl)-4,8-dimethylnonane-1,6-dione
CAS No:19479-15-3
MF:C15H22O3
MW:250.333384990692
CID:1387391
PubChem ID:29632
Update Time:2025-04-20

(4S)-1-(furan-3-yl)-4,8-dimethylnonane-1,6-dione Chemical and Physical Properties

Names and Identifiers

    • (4S)-1-(furan-3-yl)-4,8-dimethylnonane-1,6-dione
    • (-)-(S)-Myoporone
    • Myoporone
    • (S)-1-(3-Furyl)-4,8-dimethyl-1,6-nonanedione
    • DTXSID20173124
    • Q27272367
    • 9CU2GMF9T0
    • Myoporon
    • 1,6-Nonanedione, 1-(3-furanyl)-4,8-dimethyl-, (4S)-
    • 19479-15-3
    • 1,6-NONANEDIONE, 1-(3-FURANYL)-4,8-DIMETHYL-, (S)-
    • MYOPORONE, (-)-
    • MYOPORONE, (S)-
    • UNII-9CU2GMF9T0
    • (S)-1-(3-Furanyl)-4,8-dimethyl-1,6-nonanedione
    • Inchi: 1S/C15H22O3/c1-11(2)8-14(16)9-12(3)4-5-15(17)13-6-7-18-10-13/h6-7,10-12H,4-5,8-9H2,1-3H3/t12-/m0/s1
    • InChI Key: IUEKVLLAZUXWTL-LBPRGKRZSA-N
    • SMILES: O=C(CC(C)C)C[C@@H](C)CCC(C1=COC=C1)=O

Computed Properties

  • Exact Mass: 250.15696
  • Monoisotopic Mass: 250.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.28
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